Cas no 1401666-65-6 ((S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401666-65-6
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 2155544
• Update Time: 2025-11-02

(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-((s)-2-amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((S)-2-amino-3-methylbutanamido)piperidine-1-carboxylate
• AM97741
• (S)-3-((S)-2-Amino-3-methylbutyrylamino)piperidine-1-carboxylic acid tert-butyl ester
• (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-10(2)12(16)13(19)17-11-7-6-8-18(9-11)14(20)21-15(3,4)5/h10-12H,6-9,16H2,1-5H3,(H,17,19)/t11-,12-/m0/s1
• InChI Key： PKWVRVJWVRKMRD-RYUDHWBXSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1401666-65-6)

The compound (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1401666-65-6) is a chiral intermediate widely utilized in pharmaceutical synthesis and biochemical research. Its unique structural features, including the tert-butyl ester group and piperidine backbone, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Researchers and industry professionals frequently search for this compound due to its relevance in peptide coupling, asymmetric synthesis, and chiral resolution applications.

In recent years, the demand for high-purity chiral intermediates like CAS No. 1401666-65-6 has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound’s stereospecificity ensures precise molecular interactions, a critical factor in minimizing off-target effects in therapeutic agents. Common queries in search engines include "synthesis of (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine derivatives" and "applications of tert-butyl esters in medicinal chemistry," reflecting its interdisciplinary importance.

The piperidine moiety in this compound is particularly noteworthy, as it is a prevalent scaffold in FDA-approved drugs, including antipsychotics and analgesics. Coupled with the tert-butyloxycarbonyl (Boc) protecting group, the molecule offers excellent stability during multi-step synthetic routes. This aligns with trending topics such as "green chemistry in peptide synthesis" and "scalable chiral auxiliary techniques," which emphasize efficiency and sustainability in industrial processes.

Analytical characterization of CAS No. 1401666-65-6 typically involves HPLC, NMR spectroscopy, and mass spectrometry to verify enantiomeric purity—a key concern for researchers optimizing catalytic asymmetric reactions. Discussions in scientific forums often highlight its role in fragment-based drug design and kinase inhibitor development, areas gaining traction due to their potential in oncology and neurodegenerative disease research.

From a commercial perspective, suppliers of this compound frequently address questions about "storage conditions for Boc-protected amines" and "scaling up enantioselective reactions." Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its integrity. The growing interest in continuous flow chemistry has also spurred innovation in producing such intermediates with higher yields and reduced waste.

In summary, (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester exemplifies the intersection of synthetic chemistry and biomedical innovation. Its versatility in peptide engineering and alignment with cutting-edge research trends ensures its continued relevance in both academic and industrial settings.